2-(2-Amino-thiazol-5-ylmethyl)-malonic acid diethyl ester

• Molecular Formula: C11H16N2O4S
• Molecular Weight: 272.32 g/mol
• IUPAC Name: diethyl 2-[(2-amino-1,3-thiazol-5-yl)methyl]propanedioate
• InChI: InChI=1S/C11H16N2O4S/c1-3-16-9(14)8(10(15)17-4-2)5-7-6-13-11(12)18-7/h6,8H,3-5H2,1-2H3,(H2,12,13)
• InChI Key: ZVURBCFDXXIGSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CN=C(S1)N)C(=O)OCC

Description

2-(2-Amino-thiazol-5-ylmethyl)-malonic acid diethyl ester is a useful research compound. Its molecular formula is C11H16N2O4S and its molecular weight is 272.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaCNBH3 (1.88 g; 29.9 mmol) was added to a stirred solution of 2-(2-amino-thiazol-5-ylmethylene)-malonic acid diethyl ester (1.13 g; 4.2 mmol) in ethanol at 0° C. The pH of the solution was monitored by addition of a small amount of Bromocresol Green to the solution. Concentrated HCl was added dropwise until the solution turned yellow. The ice bath was removed, and the reaction mixture was stirred at room temperature for 5 hours. Water was added and the product was extracted with CH2Cl2. The combined organic phases were dried and concentrated to yield 2-(2-amino-thiazol-5-ylmethyl)-malonic acid diethyl ester (1 g, 87.8%).